Cas no 1248914-22-8 (2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol)

• Product Name: 2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol
• CAS No: 1248914-22-8
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 5231589
• PubChem ID: 60866326
• Update Time: 2025-05-20

2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol
• 1H-Pyrazole-1-ethanol, 4-amino-5-methyl-

• Inchi： 1S/C6H11N3O/c1-5-6(7)4-8-9(5)2-3-10/h4,10H,2-3,7H2,1H3
• InChI Key： UTELQZJJGIPZJC-UHFFFAOYSA-N
• SMILES： OCCN1C(C)=C(C=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• XLogP3: -0.8
• Topological Polar Surface Area: 64.099

Additional information on 2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol

Comprehensive Guide to 2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol (CAS No. 1248914-22-8): Properties, Applications, and Market Insights

2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol (CAS No. 1248914-22-8) is a specialized heterocyclic compound with a unique molecular structure that combines a pyrazole ring with an ethanolamine side chain. This amino-functionalized pyrazole derivative has gained significant attention in pharmaceutical research and specialty chemical applications due to its versatile reactivity and potential biological activities. The compound's molecular formula is C₆H₁₁N₃O, with a molecular weight of 141.17 g/mol, making it an interesting building block for more complex molecular architectures.

The growing interest in pyrazole-based compounds like 2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol stems from their wide range of potential applications in medicinal chemistry. Recent studies have shown that similar amino-pyrazole derivatives exhibit promising biological activities, including potential as kinase inhibitors, which are highly sought after in cancer research. The presence of both amino and hydroxyl functional groups in this compound makes it particularly valuable for drug discovery programs, where researchers are constantly looking for novel scaffolds with improved pharmacokinetic properties.

From a chemical perspective, 2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol demonstrates interesting solubility characteristics. It shows good solubility in polar solvents like water, methanol, and ethanol, while being less soluble in non-polar organic solvents. This amphiphilic nature makes it valuable for formulation development in pharmaceutical applications. The compound's stability profile has been extensively studied, showing good thermal stability up to 150°C, which is important for various industrial processing conditions.

The synthesis of 2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol typically involves multi-step organic reactions starting from commercially available pyrazole precursors. Modern synthetic approaches focus on green chemistry principles, aiming to reduce waste and improve atom economy. Recent patent literature reveals innovative methods for producing this compound with higher yields and purity, addressing one of the most common search queries among synthetic chemists: "efficient synthesis of amino-functionalized pyrazole derivatives."

In the pharmaceutical industry, 2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol serves as a key intermediate for the development of various therapeutic agents. Its structural features make it particularly valuable for creating small molecule drugs targeting inflammatory diseases and certain types of cancer. The compound's ability to form hydrogen bonds and participate in various molecular interactions has made it a favorite among medicinal chemists designing new drug candidates with improved target specificity.

The global market for specialty pyrazole derivatives like 2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol has seen steady growth, driven by increasing R&D investments in pharmaceutical and agrochemical sectors. Market analysts frequently search for "pyrazole derivatives market trends," and current data suggests a compound annual growth rate (CAGR) of approximately 6-8% for this chemical class. The Asia-Pacific region, particularly China and India, has emerged as both major producers and consumers of these specialty chemicals.

Quality control and analytical characterization of 2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol are critical aspects for industrial applications. Advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure product purity and consistency. These analytical methods also help address common quality-related search queries like "how to analyze pyrazole derivative purity" or "characterization methods for amino-alcohol compounds." The typical purity specification for commercial samples ranges between 97-99%, with higher purity grades available for research applications.

From a regulatory standpoint, 2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol is generally regarded as safe for research and industrial use when proper handling procedures are followed. Material Safety Data Sheets (MSDS) provide comprehensive information about safe handling practices, addressing another frequent search concern: "safety precautions for pyrazole derivatives." The compound is typically classified as non-hazardous under normal conditions of use, though standard laboratory safety measures should always be observed.

Recent scientific literature highlights innovative applications of 2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol beyond traditional pharmaceutical uses. Researchers are exploring its potential in materials science, particularly in the development of functional polymers and coordination complexes. The compound's ability to act as a ligand for various metal ions has opened new possibilities in catalysis and materials design, answering growing search trends about "pyrazole derivatives in material science applications."

The future outlook for 2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol appears promising, with several research groups investigating novel derivatives and applications. As the pharmaceutical industry continues to seek new chemical entities with improved therapeutic profiles, this compound and its analogs are likely to remain important tools in drug discovery programs. The growing interest in personalized medicine and targeted therapies further underscores the potential value of such structurally versatile intermediates in modern medicinal chemistry.

For researchers and industry professionals seeking 2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol, it's important to work with reputable suppliers who can provide comprehensive technical data and consistent quality. Common procurement-related searches such as "reliable sources of CAS 1248914-22-8" or "bulk quantities of amino-pyrazole derivatives" reflect the practical considerations in sourcing this specialty chemical. Proper storage recommendations typically include keeping the compound in a cool, dry place away from direct sunlight to maintain stability over extended periods.

In conclusion, 2-(4-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol (CAS No. 1248914-22-8) represents an important class of heterocyclic building blocks with diverse applications in pharmaceutical research and specialty chemical development. Its unique structural features, combined with growing scientific interest in pyrazole chemistry, ensure that this compound will continue to play a significant role in advancing various fields of chemical and pharmaceutical research. As new applications emerge and synthetic methodologies improve, the importance of such functionalized pyrazole derivatives is only expected to increase in the coming years.